N-(benzo[d][1,3]dioxol-5-yl)-2-((2-oxo-1-((tetrahydrofuran-2-yl)methyl)-2,5,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-4-yl)thio)acetamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-2-[[2-oxo-1-(oxolan-2-ylmethyl)-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl]sulfanyl]acetamide
• InChI: InChI=1S/C21H23N3O5S/c25-19(22-13-6-7-17-18(9-13)29-12-28-17)11-30-20-15-4-1-5-16(15)24(21(26)23-20)10-14-3-2-8-27-14/h6-7,9,14H,1-5,8,10-12H2,(H,22,25)
• InChI Key: DOGPVPHMVXIHGD-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)CN2C3=C(CCC3)C(=NC2=O)SCC(=O)NC4=CC5=C(C=C4)OCO5
• Molecular Formula: C21H23N3O5S
• Molecular Weight: 429.5 g/mol

Description

N-(benzo[d][1,3]dioxol-5-yl)-2-((2-oxo-1-((tetrahydrofuran-2-yl)methyl)-2,5,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-4-yl)thio)acetamide is a useful research compound. Its molecular formula is C21H23N3O5S and its molecular weight is 429.49. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Novel Heterocyclic Compounds

The compound and its derivatives serve as key intermediates in the synthesis of a wide range of heterocyclic compounds. For instance, Salem et al. (2015) utilized a related tetrahydropyrimidine derivative for the synthesis of fused heterocyclic compounds like thiazolopyrimidines and tetrazolopyrimidine. These compounds were evaluated for their antioxidant activities, highlighting the potential of such derivatives in developing antioxidant agents (Salem, Farhat, Omar Errayes, & Madkour, 2015).

Antitumor and Antimicrobial Applications

Several studies have demonstrated the antitumor and antimicrobial potentials of compounds synthesized from derivatives similar to the given chemical structure. Gangjee et al. (2009) synthesized classical and nonclassical 2-amino-4-oxo-5-substituted-6-ethylthieno[2,3-d]pyrimidines as dual thymidylate synthase and dihydrofolate reductase inhibitors, showing significant antitumor activity (Gangjee, Li, Kisliuk, Cody, Pace, Piraino, & Makin, 2009). Additionally, Albratty et al. (2017) explored the antitumor activity of novel thiophene, pyrimidine, coumarin, pyrazole, and pyridine derivatives, finding some compounds with inhibitory effects on different cell lines, comparable to doxorubicin (Albratty, El-Sharkawy, & Alam, 2017).

Cognitive Improvement in Preclinical Models

In a unique application, Medhurst et al. (2007) discovered a novel histamine H3 receptor antagonist, GSK189254, which binds to histamine H3 receptors in Alzheimer's disease brain and improves cognitive performance in preclinical models. This study demonstrates the potential of derivatives from similar chemical structures in addressing cognitive disorders (Medhurst, Atkins, Beresford, Brackenborough, Briggs, Calver, Cilia, Cluderay, Crook, Davis, Davis, Davis, Dawson, Foley, Gartlon, Gonzalez, Heslop, Hirst, Jennings, Jones, Lacroix, Martyn, Ociepka, Ray, Regan, Roberts, Schogger, Southam, Stean, Trail, Upton, Wadsworth, Wald, White, Witherington, Woolley, Worby, & Wilson, 2007).